N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-2-(2-fluorophenoxy)acetamide

• IUPAC Name: N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C17H18FNO4/c18-13-4-1-2-5-14(13)23-10-16(20)19-11-17(21,12-7-8-12)15-6-3-9-22-15/h1-6,9,12,21H,7-8,10-11H2,(H,19,20)
• InChI Key: XGHIYVHPHIFMPY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CNC(=O)COC2=CC=CC=C2F)(C3=CC=CO3)O
• Molecular Formula: C17H18FNO4
• Molecular Weight: 319.33 g/mol
• CAS No.: 1396874-83-1

Description

N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-2-(2-fluorophenoxy)acetamide is a useful research compound. Its molecular formula is C17H18FNO4 and its molecular weight is 319.332. The purity is usually 95%.
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Scientific Research Applications

Chemoselective Acetylation and Drug Synthesis : Research on compounds like N-(2-hydroxyphenyl)acetamide, an intermediate for the synthesis of antimalarial drugs, showcases the importance of chemoselective acetylation processes in drug development. Studies have explored the optimization of such processes using catalysts like Novozym 435, which could be relevant for the synthesis and modification of compounds like N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-2-(2-fluorophenoxy)acetamide for potential therapeutic applications (Magadum & Yadav, 2018).

Heterocyclic Compound Synthesis : The Betti reaction has been used to synthesize heterocyclic compounds like N-[furan-2-yl(2-hydroxynaphthalen-1-yl)methyl]acetamide, showcasing the potential for creating complex molecules that could have applications in materials science or pharmaceuticals. Such methodologies could be applicable for synthesizing or modifying this compound for specific research or industrial applications (Gutnov, Abaev, & Demidov, 2019).

Photoreactions and Drug Stability : Studies on the photoreactions of drugs like flutamide in different solvents reveal the complexity of drug behavior under light exposure, which is crucial for understanding the stability and storage conditions of pharmaceutical compounds. Such research could inform studies on the stability of this compound, especially if considered for drug development (Watanabe, Fukuyoshi, & Oda, 2015).

Molecular Docking and Drug Design : Spectroscopic and quantum mechanical studies on benzothiazolinone acetamide analogs highlight the role of computational chemistry in understanding the interactions of molecules with biological targets. This approach could be used to predict the biological activity of this compound, aiding in its development as a therapeutic agent (Mary et al., 2020).